Cas no 2034262-78-5 ((2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone)

• Product Name: (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone
• CAS No: 2034262-78-5
• MF: C₁₇H₁₆F₃NO₂S
• MW: 355.374653816223
• CID: 5378460
• Update Time: 2025-07-24

(2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone

• Inchi： 1S/C17H16F3NO2S/c1-10-9-14(11(2)23-10)15(22)21-7-8-24-16(21)12-3-5-13(6-4-12)17(18,19)20/h3-6,9,16H,7-8H2,1-2H3
• InChI Key： BUPWZWWVIKXMKK-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCSC1C1=CC=C(C(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.8±45.0 °C(Predicted)
• pka: -2.73±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone

Introduction to (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone (CAS No. 2034262-78-5)

The compound (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone, identified by its CAS number 2034262-78-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a thiazolidinyl moiety and a trifluoromethyl substituent, imparts unique chemical properties that make it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, thiazolidinones have emerged as a crucial class of scaffolds, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The compound in question integrates a furan ring with a thiazolidinyl core, creating a synergistic effect that enhances its pharmacological potential. This structural design not only contributes to improved solubility and bioavailability but also facilitates targeted interactions with biological receptors.

The incorporation of a trifluoromethyl group at the para position of the phenyl ring is particularly noteworthy. This substituent is well-known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in drug design. The electron-withdrawing nature of the trifluoromethyl group can enhance the lipophilicity of the molecule, thereby improving its penetration across biological membranes. Such modifications are often employed to optimize pharmacokinetic profiles, ensuring that the drug reaches its target site in sufficient concentrations.

Recent studies have highlighted the significance of structural diversity in the development of novel therapeutic agents. The compound (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone exemplifies this principle by combining multiple pharmacophoric elements into a single molecular entity. This approach allows for the exploration of complex biological pathways and mechanisms, offering new insights into disease treatment strategies. The thiazolidinyl ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding.

The methanone moiety serves as a key linker between the furanyl and thiazolidinyl fragments, providing stability and flexibility to the overall structure. This connectivity allows for conformational adjustments that can optimize interactions with biological targets. Additionally, the presence of methyl groups at the 2- and 5-positions of the furan ring further enhances the molecule's complexity and potential for selective binding.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The structural features of (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone make it an ideal candidate for these methodologies. Its well-defined pharmacophores can be effectively modeled to predict interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methodologies not only streamline the synthetic process but also allow for modifications that can further tailor the pharmacological properties of the molecule.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary cytotoxicity studies indicate that this compound exhibits selective toxicity toward certain cancer cell lines, making it an attractive candidate for further oncology research.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. Toxicological studies are conducted to evaluate potential side effects and determine safe dosage ranges. These investigations provide critical data that informs subsequent phases of drug development and regulatory submissions. The structural features of (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone, particularly its heterocyclic components and substituents like the furan ring and trifluoromethyl group, are expected to influence its metabolic profile and safety profile.

The integration of cutting-edge technologies into drug discovery has accelerated the pace at which novel compounds are developed. Techniques such as fragment-based drug design and structure-based virtual screening have enabled researchers to identify promising candidates more efficiently than traditional methods alone. The compound's complex structure makes it an excellent candidate for these approaches, allowing for rapid optimization through iterative cycles of synthesis and evaluation.

In conclusion, (2,5-Dimethyl-3-furanyl)[2-[4-(trifluoromethyl)phenyl]-3-thiazolidinyl]methanone (CAS No. 2034262-78-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its integration into drug discovery pipelines holds great potential for addressing unmet medical needs across various therapeutic areas. Continued research into this compound will likely yield valuable insights into disease mechanisms and pave the way for innovative treatment strategies.